Cas no 2227940-76-1 (rac-4-(3R,5S)-3,5-dimethylazepan-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: rac-4-(3R,5S)-3,5-dimethylazepan-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2227940-76-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5800829
• PubChem ID: 165573929
• Update Time: 2025-06-29

rac-4-(3R,5S)-3,5-dimethylazepan-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-(3R,5S)-3,5-dimethylazepan-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• EN300-1562170
• 2227940-76-1
• rac-4-[(3R,5S)-3,5-dimethylazepan-1-yl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid

• Inchi： 1S/C27H32N2O5/c1-17-11-12-29(15-18(2)13-17)26(32)24(14-25(30)31)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)/t17-,18-,24?/m1/s1
• InChI Key： GFXSMAKEZIHEQS-HPGOHTHCSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC[C@@H](C)C[C@@H](C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-4-(3R,5S)-3,5-dimethylazepan-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Rac-4-(3R,5S)-3,5-Dimethylazepan-1-yl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-Oxobutanoic Acid: A Comprehensive Overview

The compound Rac-4-(3R,5S)-3,5-Dimethylazepan-1-yl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-Oxobutanoic Acid (CAS No. 2227940-76-1) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of amino acids modified with specific protecting groups, making it a valuable intermediate in peptide synthesis and drug discovery.

The structure of this compound is characterized by its azepane ring system, which is a seven-membered nitrogen-containing ring. The stereochemistry at positions 3R and 5S introduces a chiral environment, which is crucial for its biological activity and selectivity. The presence of the fluorenylmethoxycarbonyl (Fmoc) group serves as a protective moiety for the amino group, ensuring stability during synthesis and enabling precise control over reactivity in subsequent reactions.

Recent advancements in peptide synthesis have highlighted the importance of such chiral intermediates in constructing bioactive molecules. Studies have demonstrated that the Fmoc group not only protects the amino functionality but also enhances solubility and stability during the synthesis process. This makes CAS No. 2227940-76-1 an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over each step is essential for obtaining high-purity products.

Moreover, the oxo group at position 4 of the butanoic acid backbone introduces additional functionality, potentially allowing for further modifications such as esterification or amidation. These modifications can significantly influence the pharmacokinetic properties of the resulting peptides, including absorption, distribution, metabolism, and excretion (ADME). Recent research has emphasized the role of such functional groups in optimizing drug delivery systems and improving therapeutic efficacy.

The application of this compound extends beyond peptide synthesis. Its unique structure makes it a promising candidate for investigating enzyme inhibition and receptor binding studies. For instance, analogs of this compound have been shown to exhibit inhibitory activity against certain proteases, highlighting its potential in developing therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the preparation of Rac-4-(3R,5S)-3,5-Dimethylazepan-1-yl derivatives involves multi-step organic reactions requiring meticulous control over stereochemistry and regioselectivity. The use of asymmetric induction techniques has been pivotal in achieving the desired enantiomeric excess (ee) for this compound. Recent advancements in catalytic asymmetric synthesis have further streamlined these processes, reducing production costs and improving scalability.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into molecular conformation and intermolecular interactions, which are critical for understanding its biological behavior.

In conclusion, CAS No. 2227940-76-1 represents a significant advancement in medicinal chemistry due to its versatile structure and potential applications in drug development. As research continues to uncover new synthetic pathways and biological functions, this compound will undoubtedly play a pivotal role in shaping future therapeutic interventions.